Cas no 2228699-35-0 (2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropylmethanamine
• CAS No: 2228699-35-0
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 6524683
• PubChem ID: 165613465
• Update Time: 2025-06-09

2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropylmethanamine
• EN300-1736170
• 2228699-35-0
• [2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C14H21NS/c1-14(2)10(8-15)13(14)12-7-9-5-3-4-6-11(9)16-12/h7,10,13H,3-6,8,15H2,1-2H3
• InChI Key： IZFCMBIPYFTLQS-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropylmethanamine

Compound CAS No. 2228699-35-0: 2,2-Dimethyl-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)cyclopropylmethanamine

The compound with CAS No. 2228699-35-0, known as 2,2-dimethyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclopropylmethanamine, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The cyclopropylmethanamine core of this molecule is a key structural element that contributes to its reactivity and versatility. The benzothiophene moiety further enhances its electronic properties, making it an attractive candidate for studies in heterocyclic chemistry. Recent research has focused on the synthesis and characterization of this compound, revealing its potential as a building block for more complex molecular architectures.

In terms of synthesis, the compound can be prepared through a multi-step process involving Michael addition, cyclization, and subsequent functionalization reactions. The use of advanced catalytic systems has enabled higher yields and improved purity levels. These advancements have been documented in recent studies published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications*.

The benzothiophene ring system in this compound is particularly interesting due to its ability to participate in various π-interactions. This feature makes it suitable for applications in supramolecular chemistry and the design of self-assembling systems. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In the field of pharmacology, cyclopropylmethanamine-based compounds have shown promise as potential leads for drug development. The incorporation of the benzothiophene group introduces additional functionality that can enhance bioavailability and target specificity. Preclinical studies have indicated that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of CAS No. 2228699-35-0 has also been optimized using green chemistry principles. By employing renewable feedstocks and minimizing waste generation, researchers have developed a more sustainable approach to producing this compound. This aligns with the growing emphasis on environmentally friendly practices in the chemical industry.

In terms of applications beyond traditional chemistry, this compound has been investigated for its potential use in organic electronics. Its unique electronic properties make it a candidate for components in flexible displays and organic photovoltaic devices. Collaborative efforts between chemists and materials scientists have yielded encouraging results in laboratory settings.

The study of CAS No. 2228699-35-0 has also contributed to our understanding of cyclopropane chemistry. The strain inherent in the cyclopropane ring provides opportunities for exploring novel reactivity patterns under various reaction conditions. Recent findings suggest that this strain can be harnessed to develop new synthetic pathways for complex molecules.

In conclusion, CAS No. 2228699-35-0 represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in both academic research and industrial innovation.